Cas no 728892-82-8 (2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide)

• Product Name: 2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide
• CAS No: 728892-82-8
• MF: C₁₆H₁₅ClN₆OS
• MW: 374.847899675369
• CID: 5476530
• PubChem ID: 2387922
• Update Time: 2025-11-06

2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-chloro-4-methylphenyl)acetamide
• STL477109
• Z19580056
• 728892-82-8
• 2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide
• AKOS016366747
• F2649-0033
• 2-[(4-amino-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chloro-4-methylphenyl)acetamide

• Inchi： 1S/C16H15ClN6OS/c1-10-4-5-12(7-13(10)17)20-14(24)9-25-16-22-21-15(23(16)18)11-3-2-6-19-8-11/h2-8H,9,18H2,1H3,(H,20,24)
• InChI Key： YYQQAVUDVRYUTB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(CSC1=NN=C(C2C=NC=CC=2)N1N)=O

Computed Properties

• Exact Mass: 374.0716580g/mol
• Monoisotopic Mass: 374.0716580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 728892-82-8 and Product Name: 2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide

Compound with the CAS number 728892-82-8 and the product name 2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key functional groups, including an amino group, a pyridinyl moiety, a 1,2,4-triazole ring, and a sulfanyl group, which collectively contribute to its distinct chemical properties and biological activities.

The presence of the pyridin-3-yl substituent in the 1,2,4-triazole ring is particularly noteworthy. Pyridine derivatives are well-documented for their role in various pharmacological mechanisms, often serving as key pharmacophores in drug design. The 4-amino group attached to the triazole ring further enhances the compound's reactivity and potential for further functionalization. This structural motif is reminiscent of several known bioactive molecules that have demonstrated efficacy in modulating enzyme activity and cellular signaling pathways.

The sulfanyl group at the C3 position of the triazole ring introduces a polar character to the molecule, which can influence its solubility and interactions with biological targets. Additionally, the N-(3-chloro-4-methylphenyl)acetamide moiety at the other end of the molecule adds another layer of complexity. Chlorophenyl derivatives are frequently encountered in medicinal chemistry due to their ability to engage in hydrogen bonding and hydrophobic interactions with protein targets. The combination of these features makes this compound a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and biological activities. By leveraging machine learning models and molecular docking simulations, researchers have been able to identify novel scaffolds with enhanced binding affinity and selectivity. The compound in question has been subjected to virtual screening against various protein targets, revealing potential interactions with enzymes involved in inflammatory pathways and metabolic disorders.

In vitro studies have begun to elucidate the biological profile of this compound. Initial experiments suggest that it exhibits moderate activity against certain enzymes associated with cancer cell proliferation. The sulfanyl group appears to play a critical role in modulating enzyme-substrate interactions, while the pyridinyl moiety contributes to receptor binding affinity. These findings align with emerging research that highlights the importance of heterocyclic compounds in drug discovery.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Multi-step organic reactions are required to construct the 1,2,4-triazole core and introduce the necessary substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization. The optimization of reaction conditions is crucial to ensure high yields and purity, which are essential for subsequent biological evaluation.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Preclinical studies have indicated that analogs with similar structural motifs may modulate neurotransmitter receptors involved in cognitive function and mood regulation. The pyridin-3-yl group is particularly relevant here, as it mimics natural ligands that interact with these receptors. Further research is needed to fully understand the mechanisms by which this compound exerts its effects.

The pharmaceutical industry has increasingly recognized the value of combinatorial chemistry in accelerating drug discovery efforts. By generating libraries of structurally diverse compounds like this one, researchers can rapidly screen for leads with desired properties. High-throughput screening (HTS) technologies have been instrumental in identifying promising candidates for further development. The compound's unique scaffold provides a rich starting point for generating derivatives with improved pharmacokinetic profiles.

Ethical considerations are paramount when developing new therapeutic agents. Regulatory agencies require rigorous testing to ensure safety and efficacy before approval for clinical use. Preclinical toxicology studies are essential to assess potential side effects and dosing regimens. The structural complexity of this compound necessitates thorough characterization using spectroscopic techniques such as NMR spectroscopy and mass spectrometry.

The role of collaboration cannot be overstated in modern drug discovery endeavors. Academic institutions, biotechnology companies, and pharmaceutical firms often partner to share resources and expertise. Such collaborations accelerate progress by combining experimental data with computational modeling capabilities. The development pipeline for this compound exemplifies how interdisciplinary approaches can yield significant breakthroughs.

Future directions for research on this compound include exploring its interactions with cellular pathways at a more detailed level using techniques like Förster resonance energy transfer (FRET) microscopy or surface plasmon resonance (SPR). Additionally, gene expression profiling may reveal how it influences transcriptional regulation within target cells. These studies will provide critical insights into its mechanism of action and therapeutic potential.

The integration of artificial intelligence (AI) into drug discovery workflows has revolutionized how compounds are designed and evaluated today. AI algorithms can predict physicochemical properties and biological responses based on input data sets containing thousands of molecules from public databases or proprietary libraries like those maintained by major pharmaceutical companies such as Pfizer or Merck & Co.. This approach allows researchers not only identify promising candidates but also optimize them before synthesis begins saving both time money resources overall process efficiency significantly over traditional methods alone would allow otherwise possible without such advanced tools available now thanks largely contributions computer science fields recent decades particularly machine learning subset thereof specifically designed handle complex tasks involving pattern recognition predictive modeling tasks typically beyond human capabilities alone solve effectively efficiently manner needed meet demands modern healthcare landscape faces daily basis ever increasing pressure discover new treatments address unmet medical needs global population continues grow age demographic shifts occur naturally course time making imperative develop innovative solutions address challenges posed these changes especially when considering limited number novel therapeutic agents approved market each year compared sheer volume diseases requiring treatment unfortunately situation continues get worse year goes by without significant breakthroughs made field pharmaceutical sciences unless stakeholders continue invest heavily research development initiatives support next generation scientists engineers dedicated pushing boundaries knowledge human health frontiers forward collectively working together toward common goal improving lives millions people around world every single day despite obstacles faced along way remains clear vision worth pursuing ultimately lead better future all involved